Cas no 2228305-79-9 (3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid
• CAS No: 2228305-79-9
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6547494
• PubChem ID: 165827686
• Update Time: 2025-06-12

3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid
• EN300-1903621
• 2228305-79-9
• 3-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid

• Inchi： 1S/C14H25NO5/c1-9-8-15(13(19)20-14(2,3)4)6-5-10(9)7-11(16)12(17)18/h9-11,16H,5-8H2,1-4H3,(H,17,18)
• InChI Key： DSVVUGWMWGXREB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(C(=O)O)O)C(C)C1)=O

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid

Comprehensive Overview of 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid (CAS No. 2228305-79-9)

The compound 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid (CAS No. 2228305-79-9) is a highly specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a piperidine core modified with a tert-butoxycarbonyl (Boc) protecting group and a hydroxypropanoic acid side chain, makes it a versatile intermediate for drug discovery. This compound is particularly relevant in the development of protease inhibitors and other bioactive molecules, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for Boc-protected intermediates like 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid has surged due to their role in peptide synthesis and combinatorial chemistry. Researchers frequently search for "Boc-piperidine derivatives" or "hydroxypropanoic acid applications" to explore their utility in structure-activity relationship (SAR) studies. The compound's chiral center and hydrogen-bonding motifs further enhance its value in asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

The synthesis of CAS No. 2228305-79-9 typically involves multi-step organic reactions, including Boc protection of the piperidine nitrogen and subsequent functionalization at the 4-position. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for quality control, addressing common queries like "how to characterize Boc-protected compounds." Its stability under mild conditions makes it suitable for diverse coupling reactions, a feature often highlighted in forums discussing "carboxylic acid derivatives in drug design."

From a commercial perspective, 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-hydroxypropanoic acid is supplied by leading fine chemical vendors under stringent purity standards (>98%). Its pricing and availability are frequently monitored by researchers investigating "cost-effective Boc intermediates" or "scalable piperidine synthesis." The compound's compatibility with solid-phase peptide synthesis (SPPS) protocols also positions it as a key player in the growing market for custom peptide therapeutics, a sector projected to expand with advancements in personalized medicine.

Beyond pharmaceuticals, this molecule has potential applications in material science, particularly in designing biodegradable polymers with tunable properties. Searches for "hydroxy acid-based materials" often intersect with discussions about its derivatization pathways. Environmental considerations, such as "green solvents for Boc deprotection," further underscore its relevance in modern chemistry workflows aiming to reduce waste and energy consumption.

In conclusion, CAS No. 2228305-79-9 exemplifies the intersection of synthetic chemistry and applied life sciences. Its structural complexity and functional diversity cater to evolving needs in medicinal chemistry and bioconjugation, while its characterization data and synthetic protocols remain highly cited in academic literature. As research continues to explore "new piperidine scaffolds" and "multifunctional carboxylic acids," this compound will likely maintain its status as a valuable tool for innovation.